Cas no 1185301-00-1 (Boc-alpha-methyl-3-methoxy-DL-phenylalanine)
Boc-alpha-methyl-3-methoxy-DL-phenylalanine Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-butoxycarbonylamino)-3-(3-methoxyphenyl)-2-methyl-propano ic acid
- BOC-ALPHA-METHYL-3-METHOXY-DL-PHENYLALANINE
- Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-3-methoxy-α-methyl-
- 2-((tert-Butoxycarbonyl)amino)-3-(3-methoxyphenyl)-2-methylpropanoic acid
- 1185301-00-1
- 3-(3-methoxyphenyl)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- SCHEMBL21243782
- DTXSID301171124
- N-[(1,1-Dimethylethoxy)carbonyl]-3-methoxy-I+/--methylphenylalanine
- AKOS015836964
- Boc-alpha-methyl-3-methoxy-DL-phenylalanine
-
- MDL: MFCD02682276
- Inchi: 1S/C16H23NO5/c1-15(2,3)22-14(20)17-16(4,13(18)19)10-11-7-6-8-12(9-11)21-5/h6-9H,10H2,1-5H3,(H,17,20)(H,18,19)
- InChI Key: OIRZRJJQGUJLHQ-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)(C)CC1C=CC=C(C=1)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 309.15762283g/mol
- Monoisotopic Mass: 309.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 84.9Ų
Boc-alpha-methyl-3-methoxy-DL-phenylalanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041897-500mg |
Boc-alpha-methyl-3-methoxy-DL-phenylalanine |
1185301-00-1 | 500mg |
10581CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041897-100mg |
Boc-alpha-methyl-3-methoxy-DL-phenylalanine |
1185301-00-1 | 100mg |
2909CNY | 2021-05-07 | ||
| TRC | B025245-25mg |
Boc-alpha-methyl-3-methoxy-DL-phenylalanine |
1185301-00-1 | 25mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B025245-50mg |
Boc-alpha-methyl-3-methoxy-DL-phenylalanine |
1185301-00-1 | 50mg |
$ 340.00 | 2022-06-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041897-500mg |
Boc-alpha-methyl-3-methoxy-DL-phenylalanine |
1185301-00-1 | 500mg |
10581.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041897-100mg |
Boc-alpha-methyl-3-methoxy-DL-phenylalanine |
1185301-00-1 | 100mg |
2909.0CNY | 2021-07-13 | ||
| Enamine | EN300-25483140-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxyphenyl)-2-methylpropanoic acid |
1185301-00-1 | 95% | 1.0g |
$0.0 | 2023-01-16 | |
| A2B Chem LLC | AE09188-100mg |
BOC-ALPHA-METHYL-3-METHOXY-DL-PHENYLALANINE |
1185301-00-1 | 100mg |
$261.00 | 2024-04-20 |
Boc-alpha-methyl-3-methoxy-DL-phenylalanine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Boc-alpha-methyl-3-methoxy-DL-phenylalanine
Introduction to Boc-alpha-methyl-3-methoxy-DL-phenylalanine (CAS No. 1185301-00-1)
Boc-alpha-methyl-3-methoxy-DL-phenylalanine, with the chemical formula C15H23NO4, is a crucial intermediate in the field of pharmaceutical chemistry. This compound is widely recognized for its role in the synthesis of various bioactive molecules, particularly in the development of peptide-based drugs and enzyme inhibitors. The presence of both a Boc (tert-butoxycarbonyl) protecting group and a chiral center at the alpha position makes it a valuable building block for constructing complex molecular architectures.
The significance of Boc-alpha-methyl-3-methoxy-DL-phenylalanine lies in its versatility as a precursor in solid-phase peptide synthesis (SPPS). In SPPS, protected amino acids are coupled sequentially on an resin support, allowing for the controlled assembly of peptides. The Boc group provides stability during the synthetic process while protecting the amino group from unwanted side reactions. Additionally, the methoxy and methyl substituents introduce specific steric and electronic properties that can influence the conformation and reactivity of the resulting peptides.
Recent advancements in medicinal chemistry have highlighted the importance of chiral amino acids in drug design. Chirality refers to the geometric property of a molecule that makes it non-superimposable on its mirror image, much like how left and right hands are mirror images but cannot be perfectly aligned. In biological systems, chirality plays a critical role in the efficacy and selectivity of drugs. Boc-alpha-methyl-3-methoxy-DL-phenylalanine, being a chiral compound, offers researchers a means to explore enantioselective synthesis, which can lead to more effective and less toxic therapeutic agents.
In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic peptides but are often more stable and have improved pharmacokinetic properties. Boc-alpha-methyl-3-methoxy-DL-phenylalanine serves as an excellent starting material for creating peptidomimetics due to its ability to be incorporated into peptide-like structures while maintaining functional flexibility. This has opened up new avenues for drug discovery, particularly in areas such as protease inhibition and receptor binding.
The compound's utility extends beyond peptide synthesis. It has been employed in the development of novel catalysts and ligands for asymmetric transformations. For instance, chiral auxiliaries derived from Boc-alpha-methyl-3-methoxy-DL-phenylalanine have been used to enhance the enantioselectivity of various organic reactions, contributing to more efficient synthetic routes in industrial chemistry.
From a research perspective, Boc-alpha-methyl-3-methoxy-DL-phenylalanine has been instrumental in studying enzyme mechanisms and protein-protein interactions. By incorporating this compound into peptide libraries, researchers can probe how different amino acid sequences affect biological activity. This approach has led to significant insights into disease pathways and has facilitated the identification of novel drug targets.
The pharmaceutical industry has also leveraged Boc-alpha-methyl-3-methoxy-DL-phenylalanine in the development of vaccines and biologics. Its structural features make it an ideal candidate for designing vaccine candidates that can elicit strong immune responses without causing adverse effects. Additionally, its role in biologic drug formulations underscores its importance in maintaining the integrity and efficacy of therapeutic proteins.
In conclusion, Boc-alpha-methyl-3-methoxy-DL-phenylalanine (CAS No. 1185301-00-1) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its unique structural features make it indispensable in peptide synthesis, peptidomimetic design, asymmetric catalysis, and biological research. As our understanding of molecular interactions continues to evolve, compounds like Boc-alpha-methyl-3-methoxy-DL-phenylalanine will remain at the forefront of innovation, driving advancements that improve human health and well-being.
1185301-00-1 (Boc-alpha-methyl-3-methoxy-DL-phenylalanine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)